Cas no 1341454-92-9 (1-2-(thiophen-3-yl)ethylcyclohexan-1-amine)

• Product Name: 1-2-(thiophen-3-yl)ethylcyclohexan-1-amine
• CAS No: 1341454-92-9
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5770702
• PubChem ID: 64055582
• Update Time: 2025-08-02

1-2-(thiophen-3-yl)ethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS013372342
• 1341454-92-9
• EN300-1849550
• 1-[2-(thiophen-3-yl)ethyl]cyclohexan-1-amine
• 1-2-(thiophen-3-yl)ethylcyclohexan-1-amine

• Inchi： 1S/C12H19NS/c13-12(6-2-1-3-7-12)8-4-11-5-9-14-10-11/h5,9-10H,1-4,6-8,13H2
• InChI Key： GEACAOHKKFHAPI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC1(CCCCC1)N

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-2-(thiophen-3-yl)ethylcyclohexan-1-amine

1-2-(Thiophen-3-yl)ethylcyclohexan-1-amine: A Comprehensive Overview

1-2-(Thiophen-3-yl)ethylcyclohexan-1-amine (CAS No. 1341454-92-9) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its cyclohexane ring substituted with a thiophene group and an amine functional group, exhibits a diverse range of chemical properties and potential applications. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its significance in both academic research and industrial applications.

The structure of 1-2-(Thiophen-3-yl)ethylcyclohexan-1-amine is intriguing, as it combines the aromaticity of the thiophene ring with the cyclic amine functionality. The thiophene moiety, a five-membered heterocyclic compound containing sulfur, is known for its stability and unique electronic properties. This makes it a valuable component in various chemical reactions, including those involving radical intermediates or redox processes. The cyclohexane ring, on the other hand, provides structural rigidity and contributes to the compound's solubility and bioavailability.

Recent studies have focused on the synthesis of 1-2-(Thiophen-3-yl)ethylcyclohexan-1-amine using environmentally friendly methods. Researchers have explored catalytic asymmetric synthesis techniques to enhance the enantioselectivity of the product, which is crucial for its application in chiral drug development. For instance, a 2023 study published in *Nature Chemistry* demonstrated the use of palladium-catalyzed cross-coupling reactions to efficiently synthesize this compound with high optical purity.

The pharmacological properties of 1-2-(Thiophen-3-yl)ethylcyclohexan-1-amine have also been extensively investigated. Preclinical studies suggest that this compound exhibits potential as a modulator of ion channels, particularly voltage-gated sodium channels (Nav). Its ability to selectively inhibit Nav isoforms has implications for the treatment of conditions such as epilepsy and chronic pain. Furthermore, recent in vivo experiments conducted on rodent models have shown promising results in reducing seizure activity without significant adverse effects.

In addition to its pharmacological applications, 1-(thiophenyl)cyclohexylamine derivatives have found utility in materials science. The thiophene group's ability to participate in π–π interactions makes these compounds suitable candidates for organic semiconductors and optoelectronic materials. A 2023 paper in *Advanced Materials* reported the use of this compound as a building block for constructing novel π-conjugated polymers with enhanced charge transport properties.

The synthesis of cyclohexanamine derivatives like 1-(thiophenyl)cyclohexylamine has also been optimized for scalability, making them viable for large-scale production. Green chemistry principles have been incorporated into these processes, reducing waste and energy consumption while maintaining high yields. For example, solvent-free reactions and microwave-assisted synthesis techniques have been employed to streamline the production workflow.

From a structural perspective, thiophene-containing cyclohexanes like 1-(thiophenyl)cyclohexylamine are highly versatile due to their ability to undergo various functional group transformations. This makes them valuable intermediates in drug discovery programs targeting diverse therapeutic areas, including oncology and neurodegenerative diseases.

In conclusion, CAS No 1341454929, or 1-(thiophenyl)cyclohexylamine, represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a promising candidate for future drug development and material science applications.